Cas no 61565-50-2 (Benzamide, 4-(benzoylamino)-N-[4-[(phenylamino)carbonyl]phenyl]-)

• Product Name: Benzamide, 4-(benzoylamino)-N-[4-[(phenylamino)carbonyl]phenyl]-
• CAS No: 61565-50-2
• MF: C₂₇H₂₁N₃O₃
• MW: 435.473946332932
• CID: 474578
• PubChem ID: 71394561
• Update Time: 2025-04-19

Benzamide, 4-(benzoylamino)-N-[4-[(phenylamino)carbonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(benzoylamino)-N-[4-[(phenylamino)carbonyl]phenyl]-
• 4-benzamido-N-[4-(phenylcarbamoyl)phenyl]benzamide
• DTXSID60816245
• 61565-50-2

• Inchi： 1S/C27H21N3O3/c31-25(19-7-3-1-4-8-19)29-23-15-13-21(14-16-23)27(33)30-24-17-11-20(12-18-24)26(32)28-22-9-5-2-6-10-22/h1-18H,(H,28,32)(H,29,31)(H,30,33)
• InChI Key： VLMKMCKPPURJGW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)NC1C=CC(C(NC2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 435.15843
• Monoisotopic Mass: 435.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 87.3